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Compound of Interest

Compound Name: 4-Propylheptane

Cat. No.: B1618057 Get Quote

For researchers, scientists, and drug development professionals, sourcing high-purity chemical

reagents is paramount to ensuring the accuracy, reproducibility, and integrity of experimental

results. This technical guide provides an in-depth overview of commercial suppliers offering

high-purity 4-Propylheptane (CAS No. 3178-29-8), its physicochemical properties, and

relevant technical information for its application in a scientific setting.

Introduction to 4-Propylheptane
4-Propylheptane is a branched alkane with the chemical formula C10H22.[1] As a saturated

hydrocarbon, it is a colorless liquid with a characteristic odor. In the context of research and

drug development, high-purity 4-Propylheptane can serve as a non-polar solvent, a reference

standard in analytical chemistry, or a starting material for chemical synthesis. Its well-defined

structure and properties make it a valuable tool in various laboratory applications.

Commercial Suppliers of High-Purity 4-
Propylheptane
A critical aspect of sourcing any chemical for research is identifying reliable suppliers who can

provide materials with the required purity and documentation. The following table summarizes

commercial suppliers of 4-Propylheptane, with a focus on available purity grades and other

relevant purchasing information.
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Supplier
Product
Name

CAS
Number

Purity
Available
Quantities

Additional
Information

Alfa

Chemistry

4-

Propylheptan

e

3178-29-8

Information

available

upon request

Inquire for

details

Offered for

experimental/

research use.

[2]

FINETECH

INDUSTRY

LIMITED

4-

Propylheptan

e

3178-29-8 High-quality

Various pack

sizes, custom

synthesis,

and bulk

quantities

available.

MSDS and

COA

documentatio

n provided.[3]

LookChem

4-

Propylheptan

e

3178-29-8
≥95% and

99%

5g and other

quantities

available

from various

listed

suppliers.

Provides a

platform with

multiple raw

material

suppliers.[4]

ChemicalBoo

k

4-

PROPYLHEP

TANE

3178-29-8

Information

available

from listed

suppliers

5g and other

quantities

available

from various

listed

suppliers.

Aggregates

information

from multiple

global

suppliers.[5]
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Chemsrc

4-

PROPYLHEP

TANE

3178-29-8 95.0%
Inquire for

details

Lists

suppliers

such as

Shanghai

Nianxing

Industrial Co.,

Ltd.[6]

Physicochemical Properties of 4-Propylheptane
A comprehensive understanding of the physical and chemical properties of 4-Propylheptane is

essential for its proper handling, storage, and application in experimental work.

Property Value Reference

Molecular Formula C10H22 [1]

Molecular Weight 142.28 g/mol [1]

CAS Number 3178-29-8 [1]

Boiling Point 157.5 °C at 760 mmHg [4]

Melting Point -53.99 °C [4]

Density 0.733 g/cm³ [4]

Refractive Index 1.4113 [4]

Flash Point 35.2 °C [4]

Vapor Pressure 3.55 mmHg at 25°C [4]

Experimental Protocols: Purity Determination by
Gas Chromatography-Mass Spectrometry (GC-MS)
Ensuring the purity of 4-Propylheptane is critical for its use in sensitive applications. Gas

Chromatography-Mass Spectrometry (GC-MS) is a powerful analytical technique for assessing
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the purity of volatile compounds like alkanes. The following is a detailed protocol for the purity

analysis of 4-Propylheptane.

Objective: To determine the purity of a 4-Propylheptane sample and identify any potential

impurities.

Materials and Equipment:

4-Propylheptane sample

High-purity hexane (or other suitable volatile solvent) for sample dilution

Gas Chromatograph (GC) equipped with a Mass Spectrometer (MS) detector

A non-polar capillary column (e.g., DB-5ms or equivalent)

Autosampler vials with caps

Microsyringe

Procedure:

Sample Preparation:

Prepare a dilute solution of the 4-Propylheptane sample in high-purity hexane. A typical

concentration is around 10 µg/mL.[7]

Transfer the prepared sample into a GC autosampler vial and cap it securely.

GC-MS Instrument Setup:

Injector: Set the injector temperature to 250 °C. Use a splitless injection mode to maximize

sensitivity.[8]

Oven Program:

Initial temperature: 40 °C, hold for 2 minutes.

Ramp rate: 10 °C/minute to 200 °C.
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Hold at 200 °C for 5 minutes.

Carrier Gas: Use Helium at a constant flow rate of 1 mL/min.

MS Detector:

Ion Source Temperature: 230 °C.

Quadrupole Temperature: 150 °C.

Scan Range: m/z 35-300.

Solvent Delay: 3 minutes (to prevent filament damage from the solvent peak).

Data Acquisition and Analysis:

Inject 1 µL of the prepared sample into the GC-MS system.

Acquire the total ion chromatogram (TIC).

Identify the peak corresponding to 4-Propylheptane based on its retention time and mass

spectrum. The mass spectrum of 4-Propylheptane will show characteristic fragmentation

patterns for a C10 alkane.[9]

Integrate the area of all peaks in the chromatogram.

Calculate the purity of the 4-Propylheptane sample by dividing the peak area of 4-
Propylheptane by the total peak area of all components and multiplying by 100.

Identify any impurity peaks by comparing their mass spectra with a library of known

compounds (e.g., NIST mass spectral library).

Visualizations
To further clarify key processes, the following diagrams are provided in the DOT language for

Graphviz.
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Synthesis of 4-Propylheptane

Starting Materials
(e.g., 4-Heptanone and Propyl Grignard Reagent)

Grignard Reaction

Aqueous Work-up

Purification
(e.g., Distillation)

High-Purity 4-Propylheptane

Click to download full resolution via product page

Caption: A simplified workflow for the chemical synthesis of high-purity 4-Propylheptane.

Quality Control Workflow for 4-Propylheptane

Sample Receipt Batch of 4-Propylheptane Sampling Representative sample taken GC-MS Analysis Purity and impurity profile determination {Specification Check | Compare results to predefined standards}

{Release | Approved for use/sale}

 Purity ≥ 99% 

{Reject | Further investigation or reprocessing} Purity < 99% 
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Caption: A typical quality control workflow for verifying the purity of a batch of 4-
Propylheptane.

Signaling Pathways and Drug Development
Applications
It is important to note that as a simple, non-polar, and relatively inert alkane, 4-Propylheptane
is not known to be involved in any biological signaling pathways. Its primary applications in a

drug development context are likely to be as a solvent for non-polar compounds, a reference

standard for analytical methods, or as a building block in the synthesis of more complex

molecules. Researchers should consider its properties for these purposes rather than for direct

biological activity.

Conclusion
For researchers and professionals in drug development, the selection of high-purity reagents is

a foundational step for reliable scientific outcomes. This guide provides a starting point for

sourcing high-purity 4-Propylheptane and understanding its key characteristics and analytical

assessment. When procuring this chemical, it is always recommended to request a certificate

of analysis from the supplier to obtain detailed information on the purity and impurity profile of

the specific batch.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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